Cas no 648412-53-7 (Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate)

• Product Name: Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate
• CAS No: 648412-53-7
• MF: C₇H₆Br₂O₂S
• MW: 313.994339466095
• MDL: MFCD11501085
• CID: 415400
• PubChem ID: 53403241
• Update Time: 2025-04-19

Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4,5-dibromo-3-methyl-, methyl ester
• Methyl 4,5-dibromo-3-methyl-thiophene-2-carboxylate
• SCHEMBL1973056
• Methyl 4 pound not5-dibromo-3-methyl-thiophene-2-carboxylate
• 648412-53-7
• AKOS015998825
• DTXSID80695150
• AS-36062
• Methyl4,5-dibromo-3-methylthiophene-2-carboxylate
• 4,5-Dibromo-3-methyl-thiophene-2-carboxylic acid methyl ester
• MFCD11501085
• FT-0732325
• CS-0172054
• WQCQDITXZPVXGB-UHFFFAOYSA-N
• DA-18352

• MDL： MFCD11501085
• Inchi： 1S/C7H6Br2O2S/c1-3-4(8)6(9)12-5(3)7(10)11-2/h1-2H3
• InChI Key： WQCQDITXZPVXGB-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C(=O)OC)=C1C)Br

Computed Properties

• Exact Mass: 311.84600
• Monoisotopic Mass: 311.84553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 54.54000
• LogP: 3.36810

Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C